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Compound of Interest

Compound Name: Barium oxalate

Cat. No.: B1583759 Get Quote

For Researchers, Scientists, and Professionals in Drug Development

This technical guide provides an in-depth examination of the fundamental physicochemical

properties of barium oxalate (BaC₂O₄), a compound of significance in various chemical and

pyrotechnic applications. This document outlines its molecular weight and density, supported

by detailed experimental protocols for their determination.

Core Physicochemical Data
The essential quantitative properties of barium oxalate are summarized below for immediate

reference.
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Property Value Units Citations

Molecular Formula C₂BaO₄ - [1][2][3][4]

Molecular Weight 225.35 g/mol [1][2][3][4]

Density 2.66 g/mL at 25°C [1][3][5]

Alternate Density 2.658 g/cm³ [6]

Appearance
White odorless

powder/crystals
- [3][4][6]

Melting Point 400 (decomposes) °C [1][3][5]

Solubility in Water Insoluble (0.093 g/L) g/L [4][6]

Experimental Determination Protocols
Precise and reproducible experimental methods are critical for the validation of

physicochemical data. The following sections provide detailed protocols for the determination of

the molecular weight and density of barium oxalate.

Molecular Weight Determination
The molecular weight of a pure compound like barium oxalate is most accurately determined

through theoretical calculation based on its chemical formula and the atomic weights of its

constituent elements. However, instrumental analysis can be used for verification.

1. Theoretical Calculation:

The molecular weight is the sum of the atomic weights of all atoms in the molecule.[7]

Formula: BaC₂O₄

Atomic Mass of Barium (Ba): ~137.33 u

Atomic Mass of Carbon (C): ~12.011 u

Atomic Mass of Oxygen (O): ~15.999 u
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Calculation: (1 x 137.33) + (2 x 12.011) + (4 x 15.999) = 225.349 g/mol

2. Instrumental Verification (Mass Spectrometry):

Mass spectrometry provides a precise measurement of the mass-to-charge ratio of ions, which

can be used to determine the molecular weight.

Sample Preparation: A dilute solution of barium oxalate is prepared in a suitable solvent.

Given its poor water solubility, dilute nitric or hydrochloric acid may be used.[1][2]

Instrumentation: A high-resolution mass spectrometer is employed.

Method: The sample is introduced into the ion source of the mass spectrometer. The

resulting ions are separated based on their mass-to-charge ratio, and a spectrum is

generated. The peak corresponding to the molecular ion of barium oxalate is identified to

confirm its molecular weight.

Density Determination
The density of a solid can be determined using the water displacement method, which relies on

Archimedes' principle.[8][9]

Apparatus:

Analytical balance

Graduated cylinder (e.g., 100 mL)

Deionized water

Spatula

Weighing boat

Procedure:

Accurately weigh a sample of dry barium oxalate powder using the analytical balance

and record the mass (m).
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Fill the graduated cylinder with a known volume of deionized water (V₁) and record the

volume.

Carefully add the weighed barium oxalate powder to the graduated cylinder, ensuring no

material is lost.

Gently agitate the cylinder to ensure the powder is fully submerged and any trapped air

bubbles are released.

Record the new volume of the water and barium oxalate mixture (V₂).

The volume of the barium oxalate sample (V) is calculated as V = V₂ - V₁.

The density (ρ) is then calculated using the formula: ρ = m / V.

Repeat the measurement multiple times to ensure accuracy and calculate the average

density.

Process Visualizations
To further elucidate the experimental and logical workflows, the following diagrams are

provided.
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Molecular Weight Determination Workflow

Start: Obtain Barium Oxalate Sample

Theoretical Calculation
(Based on C₂BaO₄)

Instrumental Verification
(Mass Spectrometry)

Final Molecular Weight
(225.35 g/mol)

Click to download full resolution via product page

Caption: Workflow for determining the molecular weight of barium oxalate.
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Density Determination Workflow (Water Displacement Method)

Start: Obtain Dry Barium Oxalate Sample

1. Measure Mass (m)
of Barium Oxalate

2. Measure Initial Water
Volume (V₁) in Graduated Cylinder

3. Add Barium Oxalate
to Water

4. Measure Final
Volume (V₂)

5. Calculate Sample Volume
(V = V₂ - V₁)

6. Calculate Density
(ρ = m / V)

Final Density Value
(~2.66 g/mL)

Click to download full resolution via product page

Caption: Step-by-step workflow for the experimental determination of density.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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